An In-depth Technical Guide to 5-Bromo-2,4-dichlorobenzoic acid (CAS: 791137-20-7)
An In-depth Technical Guide to 5-Bromo-2,4-dichlorobenzoic acid (CAS: 791137-20-7)
For Researchers, Scientists, and Drug Development Professionals
Introduction
5-Bromo-2,4-dichlorobenzoic acid, with the Chemical Abstracts Service (CAS) number 791137-20-7, is a halogenated aromatic carboxylic acid. Its structure, featuring a bromine and two chlorine substituents on the benzoic acid core, makes it a potential building block in organic synthesis. This document provides a comprehensive overview of its chemical properties, a detailed experimental protocol for its synthesis, and a summary of its current known applications. It is important to note that, to date, there is a notable absence of publicly available data on the biological activity and specific signaling pathway involvement of this compound. Much of the available literature points towards the related compound, 5-bromo-2-chlorobenzoic acid, which serves as a key intermediate in the synthesis of the SGLT2 inhibitor dapagliflozin, used in the treatment of type 2 diabetes.[1]
Physicochemical Properties
A summary of the key physicochemical properties of 5-Bromo-2,4-dichlorobenzoic acid is presented in the table below for easy reference.
| Property | Value |
| CAS Number | 791137-20-7 |
| Molecular Formula | C₇H₃BrCl₂O₂ |
| Molecular Weight | 269.91 g/mol |
| IUPAC Name | 5-bromo-2,4-dichlorobenzoic acid |
| Appearance | White to off-white powder |
| Melting Point | 178-182 °C |
| Boiling Point (Predicted) | 360.8 ± 42.0 °C at 760 mmHg |
| Density (Predicted) | 1.9 ± 0.1 g/cm³ |
| Solubility | Soluble in organic solvents such as DMSO and ethanol. |
Synthesis
The primary route for the synthesis of 5-Bromo-2,4-dichlorobenzoic acid is through the bromination of 2,4-dichlorobenzoic acid.[2]
Experimental Protocol
A detailed experimental protocol for the synthesis of 5-Bromo-2,4-dichlorobenzoic acid is as follows[2]:
Materials:
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2,4-Dichlorobenzoic acid
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Chlorosulfonic acid
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Bromine
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Sulfur
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Ethyl acetate (EtOAc)
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Water
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Ice
Procedure:
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In a suitable reaction vessel, dissolve 10.00 g (52.35 mmol) of 2,4-dichlorobenzoic acid in 50.00 mL of chlorosulfonic acid.
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To this solution, add 4.18 g (26.18 mmol, 1.34 mL) of bromine and 83.94 mg (2.62 mmol) of sulfur.
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Heat the reaction mixture to 70°C for 16 hours. The reaction progress can be monitored by LCMS.
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Upon completion of the reaction, cool the mixture to room temperature.
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Carefully pour the reaction mixture onto 50 g of ice.
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Filter the resulting precipitate.
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Dissolve the filtered solid in 300 mL of ethyl acetate.
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Wash the organic layer with 200 mL of water.
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Dry the ethyl acetate layer over a suitable drying agent (e.g., anhydrous sodium sulfate).
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Concentrate the solution under reduced pressure to yield 5-Bromo-2,4-dichlorobenzoic acid.
Expected Yield: Approximately 14.00 g (51.87 mmol, 99.08%).
Synthesis Workflow
Caption: Synthesis workflow for 5-Bromo-2,4-dichlorobenzoic acid.
Biological Activity and Signaling Pathways
A comprehensive search of scientific literature and patent databases did not yield any specific information regarding the biological activity of 5-Bromo-2,4-dichlorobenzoic acid (CAS: 791137-20-7). There are no published studies detailing its mechanism of action, protein targets, or involvement in any signaling pathways.
This lack of data presents an opportunity for researchers in drug discovery and chemical biology. The unique substitution pattern of this molecule could be explored for potential interactions with various biological targets. Screening this compound against a panel of assays could uncover novel biological activities.
Potential Applications and Future Directions
Given its structure as a halogenated benzoic acid, 5-Bromo-2,4-dichlorobenzoic acid holds potential as an intermediate in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. Halogenated aromatic compounds are common pharmacophores and can be utilized in various coupling reactions to build molecular diversity.
For researchers and drug development professionals, this compound represents a starting point for the design and synthesis of novel chemical entities. Structure-activity relationship (SAR) studies could be initiated by synthesizing derivatives of 5-Bromo-2,4-dichlorobenzoic acid and evaluating their biological activities.
Safety Information
5-Bromo-2,4-dichlorobenzoic acid is classified as a hazardous substance. The following hazard statements and precautionary statements are associated with this compound:
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Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).
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Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264 (Wash skin thoroughly after handling), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P304+P340 (IF INHALED: Remove person to fresh air and keep comfortable for breathing), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).
It is imperative to handle this compound in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.
Conclusion
5-Bromo-2,4-dichlorobenzoic acid is a readily synthesizable halogenated aromatic compound with well-defined physicochemical properties. While its current utility appears to be as a chemical intermediate, the absence of data on its biological activity presents a virgin territory for scientific exploration. For researchers in drug discovery, this compound offers a scaffold for the development of novel therapeutic agents. Future investigations into its biological effects are warranted to unlock its full potential.
